Cas no 2228163-79-7 (2-1-(5-chloro-2-hydroxyphenyl)cyclobutylacetic acid)

• Product Name: 2-1-(5-chloro-2-hydroxyphenyl)cyclobutylacetic acid
• CAS No: 2228163-79-7
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 5985661
• PubChem ID: 165833356
• Update Time: 2025-10-30

2-1-(5-chloro-2-hydroxyphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-chloro-2-hydroxyphenyl)cyclobutylacetic acid
• EN300-1986490
• 2-[1-(5-chloro-2-hydroxyphenyl)cyclobutyl]acetic acid
• 2228163-79-7

• Inchi： 1S/C12H13ClO3/c13-8-2-3-10(14)9(6-8)12(4-1-5-12)7-11(15)16/h2-3,6,14H,1,4-5,7H2,(H,15,16)
• InChI Key： XRSGQVDWVVXNJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CC(=O)O)CCC1)O

Computed Properties

• Exact Mass: 240.0553220g/mol
• Monoisotopic Mass: 240.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-1-(5-chloro-2-hydroxyphenyl)cyclobutylacetic acid

Comprehensive Overview of 2-1-(5-chloro-2-hydroxyphenyl)cyclobutylacetic acid (CAS No. 2228163-79-7)

2-1-(5-chloro-2-hydroxyphenyl)cyclobutylacetic acid (CAS No. 2228163-79-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclobutylacetic acid backbone and a 5-chloro-2-hydroxyphenyl substituent, is often explored for its role in modulating biological pathways. Researchers are particularly interested in its potential as a building block for novel drug candidates, especially in the context of inflammation and metabolic disorders.

The molecular structure of 2-1-(5-chloro-2-hydroxyphenyl)cyclobutylacetic acid features a cyclobutane ring, which contributes to its conformational rigidity and stability. This rigidity is crucial for interactions with biological targets, such as enzymes or receptors, making it a valuable scaffold in medicinal chemistry. The presence of the hydroxyphenyl group further enhances its binding affinity, while the chloro substituent can influence its pharmacokinetic properties, such as solubility and membrane permeability.

In recent years, the demand for small-molecule modulators like 2-1-(5-chloro-2-hydroxyphenyl)cyclobutylacetic acid has surged, driven by advancements in precision medicine and targeted therapy. This compound aligns with the growing trend of developing bioactive intermediates for personalized treatment strategies. Its potential applications span areas such as anti-inflammatory agents, metabolic regulators, and even neuroprotective compounds, reflecting the versatility of its chemical framework.

From a synthetic perspective, 2-1-(5-chloro-2-hydroxyphenyl)cyclobutylacetic acid is typically synthesized through multi-step organic reactions, including cycloaddition and functional group transformations. The process often involves the use of protecting groups to ensure selectivity and yield. Researchers are also exploring greener synthetic routes, such as catalytic methods and microwave-assisted synthesis, to align with the principles of sustainable chemistry.

The compound's CAS No. 2228163-79-7 serves as a unique identifier in chemical databases, facilitating its tracking in drug discovery pipelines and academic research. Its inclusion in high-throughput screening libraries underscores its relevance in identifying new lead compounds. Additionally, its physicochemical properties, such as logP and pKa, are critical for optimizing its drug-likeness and ADME profiles.

As the scientific community continues to explore the therapeutic potential of 2-1-(5-chloro-2-hydroxyphenyl)cyclobutylacetic acid, questions about its mechanism of action, toxicity profile, and formulation strategies remain active areas of investigation. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock its full potential and translate laboratory findings into clinical applications.

In summary, 2-1-(5-chloro-2-hydroxyphenyl)cyclobutylacetic acid (CAS No. 2228163-79-7) represents a promising candidate in the realm of medicinal chemistry and drug development. Its structural features and biological relevance position it as a valuable tool for addressing unmet medical needs, particularly in the fields of chronic diseases and therapeutic innovation.